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Compound of Interest

Compound Name: 20-SOLA

Cat. No.: B12386487 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 20-SOLA is not readily available in the

public domain. The following guidance is based on general best practices for handling research

chemicals of unknown toxicity and should be supplemented by a thorough risk assessment

conducted by qualified personnel within your institution.

20-SOLA is an orally active 20-HETE antagonist utilized in research, particularly in studies

related to cardiovascular diseases and diabetes. As with any research chemical, it is crucial to

handle 20-SOLA with a high degree of caution to minimize potential exposure and ensure a

safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE is the cornerstone of safe laboratory practice. The following table summarizes

the recommended PPE for handling 20-SOLA in various laboratory settings.
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Scenario Required PPE
Recommended Additional

PPE

Handling Solid 20-SOLA (e.g.,

weighing, aliquoting)

- Nitrile gloves- Laboratory

coat- Safety glasses with side

shields

- Face mask or respirator (if

creating dust)- Double gloving

Preparing Solutions of 20-

SOLA

- Nitrile gloves- Laboratory

coat- Safety goggles or a face

shield worn over safety

glasses

- Chemical-resistant apron-

Work in a chemical fume hood

Administering 20-SOLA to

Research Animals

- Nitrile gloves- Laboratory

coat- Safety glasses
- Sleeve covers

Cleaning and Decontamination

- Nitrile gloves (or more

resistant gloves depending on

cleaning agent)- Laboratory

coat- Safety goggles

- Chemical-resistant apron

It is imperative that all personnel are trained on the proper use, removal, and disposal of PPE

to prevent contamination.[1][2][3]

Operational Plan for Safe Handling and Disposal
A clear and concise operational plan is essential for minimizing risks associated with handling

research chemicals.

1. Receipt and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the container is clearly labeled with the chemical name, concentration (if

applicable), and hazard information.

Log the chemical into your laboratory's inventory system.

2. Storage:
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Store 20-SOLA in a cool, dry, and well-ventilated area, away from incompatible materials.

Keep the container tightly sealed to prevent contamination and degradation.

Follow any specific storage temperature recommendations provided by the supplier.

3. Preparation:

Always handle 20-SOLA in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.[3]

Before handling, review the experimental protocol and ensure all necessary safety

equipment is readily available, including an eyewash station and safety shower.[1]

Use appropriate tools, such as spatulas and weighing paper, for handling the solid

compound.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

4. Use:

Clearly label all solutions of 20-SOLA with the chemical name, concentration, date of

preparation, and your initials.

When administering to animals, use appropriate handling and restraint techniques to

minimize the risk of accidental exposure.

Avoid eating, drinking, and applying cosmetics in the laboratory.[3]

5. Disposal:

All waste materials contaminated with 20-SOLA, including empty containers, used PPE, and

unused solutions, should be considered hazardous waste.[4][5][6]

Dispose of chemical waste in accordance with your institution's and local regulations.[3][4]

Collect waste in clearly labeled, leak-proof containers.[5]
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Never dispose of 20-SOLA down the drain or in the regular trash.[4][6]

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of 20-SOLA.
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Caption: Workflow for the safe handling and disposal of 20-SOLA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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